Cas no 1426805-68-6 (5-amino-2-bromo-3-fluorobenzonitrile)

• Product Name: 5-amino-2-bromo-3-fluorobenzonitrile
• CAS No: 1426805-68-6
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 2135790
• Update Time: 2023-11-19

5-amino-2-bromo-3-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-bromo-3-fluoroBenzonitrile
• Benzonitrile, 5-amino-2-bromo-3-fluoro-
• CID 89422784
• 5-amino-2-bromo-3-fluorobenzonitrile

• Inchi： 1S/C7H4BrFN2/c8-7-4(3-10)1-5(11)2-6(7)9/h1-2H,11H2
• InChI Key： GXOYVRIPRIHESK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1C#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Topological Polar Surface Area: 49.8

Experimental Properties

• Density: 1.77±0.1 g/cm3(Predicted)
• Boiling Point: 333.3±42.0 °C(Predicted)
• pka: 1.07±0.10(Predicted)